Cas no 850568-24-0 (Methyl (4-Boronobenzoylamino)Acetate)

Methyl (4-Boronobenzoylamino)Acetate is a boronic acid derivative with the molecular formula C₁₀H₁₂BNO₄. This compound features a boronate ester functional group, making it valuable in Suzuki-Miyaura cross-coupling reactions for constructing biaryl structures in organic synthesis. The methyl ester moiety enhances solubility in organic solvents, facilitating handling and reactivity. Its boronic acid component allows for selective transformations, particularly in medicinal chemistry and materials science applications. The compound’s stability under mild conditions and compatibility with diverse reaction environments make it a versatile intermediate. Care should be taken to store it under inert conditions to prevent hydrolysis of the boronate ester.

Methyl (4-Boronobenzoylamino)Acetate structure

850568-24-0 structure

Product Name:Methyl (4-Boronobenzoylamino)Acetate

CAS No:850568-24-0

MF:C₁₀H₁₂BNO₅

MW:237.016983032227

MDL:MFCD04115681

CID:719821

PubChem ID:3276858

Update Time:2025-11-02

Methyl (4-Boronobenzoylamino)Acetate Chemical and Physical Properties

Names and Identifiers

- 4-(4-Oxopiperidin-1-ylcarbonyl)benzeneboronic acid
- Methyl (4-Boronobenzoylamino)Acetate
- 4-(Methoxycarbonylmethylcarbamoyl)benzeneboronic acid
- [4-[(2-methoxy-2-oxoethyl)carbamoyl]phenyl]boronic acid
- Glycine,N-(4-boronobenzoyl)-, 1-methyl ester
- OR4020
- 850568-24-0
- DTXSID20390950
- A12889
- (4-((2-Methoxy-2-oxoethyl)carbamoyl)phenyl)boronicacid
- 4-[(2-methoxy-2-oxoethyl)carbamoyl]phenylboronic acid
- AB20382
- 4-[(2-METHOXY-ETHOXY)AMINOCARBONYL]BENZENEBORONIC ACID
- {4-[(2-methoxy-2-oxoethyl)carbamoyl]phenyl}boronic acid
- CS-0176105
- 4-(2-METHOXY-2-OXOETHYLCARBAMOYL)PHENYLBORONIC ACID
- AKOS015833673
- AS-55687
- MFCD04115681
- (4-((2-Methoxy-2-oxoethyl)carbamoyl)phenyl)boronic acid
- MDL： MFCD04115681
- Inchi： 1S/C10H12BNO5/c1-17-9(13)6-12-10(14)7-2-4-8(5-3-7)11(15)16/h2-5,15-16H,6H2,1H3,(H,12,14)
- InChI Key： YKJICAYIUOGMGH-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(B(O)O)=CC=1)NCC(=O)OC

Computed Properties

Exact Mass: 237.08100
Monoisotopic Mass: 237.0808526g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 6
Complexity: 276
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 95.9Å²

Experimental Properties

Melting Point: 124-130°C
PSA: 95.86000
LogP: -1.33990

Methyl (4-Boronobenzoylamino)Acetate Security Information

Hazard Statement： Irritant/Keep Cold
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36/37/39
Hazardous Material Identification：
Risk Phrases：R36/37/38

Methyl (4-Boronobenzoylamino)Acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019116431-5g	(4-((2-Methoxy-2-oxoethyl)carbamoyl)phenyl)boronic acid	850568-24-0	97%	5g	$331.28	2023-08-31
Chemenu	CM134115-1g	(4-((2-Methoxy-2-oxoethyl)carbamoyl)phenyl)boronic acid	850568-24-0	98%	1g	$115	2021-08-05
Chemenu	CM134115-5g	(4-((2-Methoxy-2-oxoethyl)carbamoyl)phenyl)boronic acid	850568-24-0	98%	5g	$401	2021-08-05
TRC	M297048-50mg	Methyl (4-Boronobenzoylamino)Acetate	850568-24-0		50mg	$ 50.00	2022-06-04
TRC	M297048-100mg	Methyl (4-Boronobenzoylamino)Acetate	850568-24-0		100mg	$ 65.00	2022-06-04
TRC	M297048-500mg	Methyl (4-Boronobenzoylamino)Acetate	850568-24-0		500mg	$ 210.00	2022-06-04
Chemenu	CM134115-1g	(4-((2-Methoxy-2-oxoethyl)carbamoyl)phenyl)boronic acid	850568-24-0	98%	1g	$181	2023-02-18
Chemenu	CM134115-5g	(4-((2-Methoxy-2-oxoethyl)carbamoyl)phenyl)boronic acid	850568-24-0	98%	5g	$631	2023-02-18
Apollo Scientific	OR4020-1g	4-[(2-Methoxy-2-oxoethyl)aminocarbonyl]benzeneboronic acid	850568-24-0	97%	1g	£247.00	2025-02-20
abcr	AB150657-1 g	Methyl (4-boronobenzoylamino)acetate; 97%	850568-24-0		1g	€225.30	2022-06-12